Samamine-type alkaloids
Samamine-type alkaloids are a class of nitrogen-containing natural products derived from plants, predominantly found in the Rauvolfia genus and related species. These alkaloids exhibit significant pharmacological activities, particularly as antihypertensive agents due to their ability to block voltage-gated calcium channels. Samaline is one representative member of this group, which has been extensively studied for its relaxing effects on smooth muscles, especially in blood vessels.
Samamine-type alkaloids are characterized by a complex molecular structure featuring a quinoline or isoquinoline core, often substituted with various functional groups such as hydroxyl, amino, and methyl functionalities. Their structural diversity contributes to their wide range of biological activities beyond antihypertensive effects, including anti-inflammatory, antibacterial, and even potential anticancer properties.
In terms of applications, samamine-type alkaloids are primarily used in the development of drugs for treating hypertension, cardiovascular diseases, and other conditions where smooth muscle relaxation is beneficial. Research on these compounds continues to explore their therapeutic potential in various fields, making them an important area of study in medicinal chemistry and pharmacology.

Structure | Chemical Name | CAS | MF |
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Cycloneosamandaridine | 63653-59-8 | C21H31NO3 |
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Cyclopenta[5,6]naphth[1,2-d]azepin-2(3H)-one,8-[(1R)-1,5-dimethylhexyl]-4,5,5a,5b,6,7,7a,8,9,10,10a,10b,11,12-tetradecahydro-5a,7a-dimethyl-,(5aR,5bS,7aR,8R,10aS,10bS)- | 10062-39-2 | C27H45NO |
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